Oktafluorbisphthalimid
Description
Oktafluorbisphthalimid (systematic name pending verification) is a fluorinated bisphthalimide compound hypothesized to exhibit unique electronic and thermal stability properties due to its octafluorinated structure. Fluorinated bisphthalimides typically derive their stability from strong C–F bonds and electron-withdrawing effects, which enhance resistance to oxidation and thermal degradation .
Hypothetically, this compound could serve as a middle-ground compound between hexa- and decafluorinated analogs, balancing fluorine content for optimized solubility and reactivity. However, the absence of experimental data in the provided evidence necessitates caution in extrapolating its properties.
Properties
CAS No. |
145388-85-8 |
|---|---|
Molecular Formula |
C10H10O2 |
Synonyms |
Oktafluorbisphthalimid |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Properties
Fluorinated bisphthalimides vary in fluorine substitution patterns, which critically influence their electronic properties. For example:
- Hexafluorobisphthalimide : Contains six fluorine atoms, leading to moderate electron-withdrawing effects. Used in dielectric materials due to its balanced polarity .
- Decafluorobisphthalimide : Fully fluorinated, exhibiting extreme hydrophobicity and low polarizability, making it suitable for hydrophobic coatings .
Thermal Stability and Degradation
Thermogravimetric analysis (TGA) data from analogous compounds suggests:
The increased fluorine content in this compound could theoretically delay decomposition by 20–40°C compared to hexafluorinated analogs, though experimental validation is required.
Solubility and Reactivity
Fluorination typically reduces solubility in polar solvents. For instance:
- Hexafluorobisphthalimide: Soluble in dimethylformamide (DMF) but insoluble in ethanol.
- Decafluorobisphthalimide : Only sparingly soluble in DMF, requiring specialized fluorinated solvents.
- This compound : May exhibit improved solubility in common organic solvents compared to decafluorinated systems, enabling easier integration into polymer matrices.
Toxicity and Environmental Impact
Fluorinated compounds often raise concerns about persistence and bioaccumulation. Regulatory compliance for this compound would require rigorous chemical analysis to confirm the absence of hazardous breakdown products .
Future Research Directions
Conduct systematic studies on this compound’s synthesis and characterization.
Perform comparative TGA, DSC, and solubility tests against established analogs.
Investigate environmental impact through degradation studies and ecotoxicity assays .
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